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Compound of Interest

Compound Name: 2,5-Dihydroxythiophenol

Cat. No.: B028663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dihydroxythiophenol is a sulfur-containing organic compound with potential applications

in various research and development sectors, including pharmaceuticals. As with any reactive

chemical, a thorough understanding of its properties and associated hazards is paramount for

ensuring the safety of laboratory personnel and the environment. This technical guide provides

a comprehensive overview of the safety and handling procedures for 2,5-
Dihydroxythiophenol, compiled from available safety data sheets and general best practices

for handling aromatic thiols.

Due to the limited availability of comprehensive experimental data for 2,5-
Dihydroxythiophenol, this guide emphasizes precautionary measures and outlines general

protocols for its use. All personnel should supplement this information with institution-specific

safety guidelines and conduct their own risk assessments prior to commencing any

experimental work.

Physicochemical and Toxicological Properties
Quantitative experimental data for the physical, chemical, and toxicological properties of 2,5-
Dihydroxythiophenol is largely unavailable in public databases and safety data sheets. The

following tables summarize the currently known information and highlight the existing data

gaps.
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Physical and Chemical Properties
Property Value Citation

Molecular Formula C₆H₆O₂S

Molecular Weight 142.18 g/mol

Appearance Data not available

Odor

Data not available (Aromatic

thiols are typically

characterized by strong,

unpleasant odors)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Vapor Pressure Data not available

Vapor Density Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Toxicological Data
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Endpoint Value Citation

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity

(LC50)
Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin

Sensitization
Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Specific Target Organ Toxicity

(Single Exposure)
Data not available

Specific Target Organ Toxicity

(Repeated Exposure)
Data not available

Aspiration Hazard Data not available

Ecotoxicological Data
Endpoint Value Citation

Toxicity to Fish Data not available

Toxicity to Daphnia and other

Aquatic Invertebrates
Data not available

Toxicity to Algae Data not available

Hazard Identification and GHS Classification
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A definitive GHS classification for 2,5-Dihydroxythiophenol is not currently available due to

the lack of toxicological data. However, based on the general hazards associated with aromatic

thiols and phenols, it is prudent to handle this compound with a high degree of caution.

Potential hazards may include:

Acute toxicity (oral, dermal, inhalation)

Skin and eye irritation or corrosion

Respiratory tract irritation

Sensitization

Environmental hazards

Until a formal classification is established, it is recommended to treat 2,5-
Dihydroxythiophenol as a hazardous substance.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of personal protective equipment. The

following PPE is recommended as a minimum standard:
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile, neoprene). Glove breakthrough time

should be considered for prolonged handling.

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes are

mandatory. For procedures with a higher risk of

splashing, a chemical-resistant apron or suit

may be necessary.

Respiratory Protection

All handling of 2,5-Dihydroxythiophenol should

be performed in a certified chemical fume hood

to avoid inhalation of vapors or dust. If

engineering controls are not sufficient, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.

Engineering Controls
All work with 2,5-Dihydroxythiophenol must be conducted in a well-ventilated laboratory, with

all transfers and manipulations of the solid or solutions performed inside a certified chemical

fume hood. The fume hood should have adequate airflow to minimize operator exposure.

Handling Procedures
Avoid the formation of dust and aerosols.

Use non-sparking tools and equipment.

Ground all equipment when transferring large quantities to prevent static discharge.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

sources of ignition.

Consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, as

thiols are susceptible to air oxidation.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards Arising from the Chemical: Combustion may produce toxic and irritating

fumes, including sulfur oxides and carbon oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment (see Section 3.1). Avoid breathing dust or vapors.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal. For larger spills,

contain the spill and collect the material using a method that does not generate dust. The

area of the spill should be decontaminated after the material has been collected.

Experimental Protocols
As specific experimental protocols for 2,5-Dihydroxythiophenol are not readily available, the

following are general procedures for the synthesis and handling of aromatic thiols, which

should be adapted based on a thorough risk assessment of the specific reaction conditions.

General Protocol for a Reaction Using 2,5-
Dihydroxythiophenol (as a solid)

Preparation:

Ensure all glassware is clean and oven-dried to remove moisture.
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Assemble the reaction apparatus in a certified chemical fume hood.

If the reaction is air-sensitive, assemble the apparatus for use under an inert atmosphere

(e.g., Schlenk line or glove box).

Reagent Addition:

Under a positive pressure of inert gas (if required), add the solid 2,5-
Dihydroxythiophenol to the reaction vessel using a powder funnel.

Add other reagents and solvents using appropriate techniques (e.g., syringe for liquids).

Reaction:

Maintain the reaction under the desired conditions (temperature, stirring, inert

atmosphere).

Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS).

Work-up:

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction carefully, if necessary, by the slow addition of an appropriate

quenching agent.

Perform extractions and washes in a separatory funnel within the fume hood. Be aware of

potential pressure buildup.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate,

magnesium sulfate).

Filter to remove the drying agent.

Purification:

Remove the solvent using a rotary evaporator with the exhaust vented into the fume hood

or a suitable trap.
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Purify the crude product by an appropriate method such as recrystallization or column

chromatography. All purification steps should be performed in a well-ventilated area,

preferably within a fume hood.

Protocol for Handling the Strong Odor of Thiols
The strong and unpleasant odor of thiols is a significant handling challenge. The following steps

can help mitigate the spread of the odor:

Containment: Always handle thiols and their reaction mixtures in a chemical fume hood.

Keep all containers tightly sealed.

Neutralization of Glassware and Equipment: Before removing glassware and equipment from

the fume hood, rinse them with a basic solution of potassium permanganate or a bleach

solution to oxidize the residual thiol. Allow the glassware to soak in the oxidizing solution for

several hours or overnight.

Waste Disposal: All waste containing 2,5-Dihydroxythiophenol or other thiols should be

treated as hazardous waste. Collect all liquid and solid waste in separate, clearly labeled,

and sealed containers. It is advisable to add an oxidizing agent (e.g., bleach) to the waste

container to neutralize the odor, ensuring compatibility with other waste components.

Spill Decontamination: In case of a spill, after the material has been collected, the area

should be decontaminated with a bleach solution or other suitable oxidizing agent to

neutralize the odor.

Visualizations
Experimental Workflow for Handling 2,5-
Dihydroxythiophenol
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Preparation

Reaction

Work-up & Purification

Cleanup & Disposal

Don Appropriate PPE

Work in Fume Hood

Use Dry Glassware

Establish Inert Atmosphere (if needed)

Add Reagents

Monitor Reaction

Quench Reaction

Extraction & Washing

Dry Organic Layer

Purification

Decontaminate Glassware

Dispose of Waste

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Evacuate Immediate Area Notify Supervisor & EHS

Don Appropriate PPE

Contain the Spill

Clean up Spill Material

Decontaminate Area

Dispose of Waste

Document the Incident
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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